2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide

• Molecular Formula: C17H14ClN3O3S
• Molecular Weight: 375.8 g/mol
• IUPAC Name: 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide
• InChI: InChI=1S/C17H14ClN3O3S/c1-23-12-8-6-11(7-9-12)16-20-17(25-21-16)19-15(22)10-24-14-5-3-2-4-13(14)18/h2-9H,10H2,1H3,(H,19,20,21,22)
• InChI Key: VCAOXWMKSXNQEE-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NSC(=N2)NC(=O)COC3=CC=CC=C3Cl

Description

The compound 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide features a 1,2,4-thiadiazole core substituted at position 3 with a 4-methoxyphenyl group and at position 5 with an acetamide moiety bearing a 2-chlorophenoxy side chain. This structure combines heterocyclic, aromatic, and amide functionalities, which are common in bioactive molecules targeting enzymes, receptors, or kinases. The 1,2,4-thiadiazole ring contributes to electron-deficient properties, enhancing interactions with biological targets, while the 4-methoxyphenyl group may improve lipophilicity and membrane permeability .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide typically involves multiple steps, starting from readily available precursors. One common synthetic route includes the following steps:

Formation of the Thiadiazole Ring: The thiadiazole ring can be synthesized by reacting thiosemicarbazide with an appropriate carboxylic acid derivative under acidic conditions.

Introduction of the Chlorophenoxy Group: The chlorophenoxy group can be introduced through a nucleophilic substitution reaction, where a chlorophenol reacts with an appropriate halogenated acetamide.

Coupling with Methoxyphenyl Group: The final step involves coupling the thiadiazole derivative with a methoxyphenyl group using a suitable coupling reagent such as EDCI (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide) in the presence of a base like triethylamine.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, automated synthesis, and purification systems to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorophenoxy group can undergo nucleophilic substitution reactions with nucleophiles such as amines or thiols.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products Formed

Oxidation: Formation of corresponding sulfoxides or sulfones.

Reduction: Formation of reduced thiadiazole derivatives.

Substitution: Formation of substituted phenoxy derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as an antimicrobial and antifungal agent.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anticancer properties.

Industry: Utilized in the development of new materials with specific properties.

Mechanism of Action

The mechanism of action of 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide involves its interaction with specific molecular targets. The compound can bind to enzymes or receptors, leading to the modulation of biochemical pathways. For example, it may inhibit the activity of certain enzymes involved in inflammation or cell proliferation, thereby exerting its therapeutic effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues with Thiadiazole/Thiazole Cores

N-(5-((2-Oxo-2-(p-Tolylamino)Ethyl)Thio)-1,3,4-Thiadiazol-2-yl)-3-Phenylpropanamide (Compound 7, )

• Core : 1,3,4-Thiadiazole.
• Substituents: A thioether-linked oxoethyl-p-tolylamino group and a 3-phenylpropanamide chain.
• Comparison: Unlike the target compound’s 1,2,4-thiadiazole core, this analogue uses a 1,3,4-thiadiazole scaffold. The p-tolylamino group may enhance kinase inhibition selectivity (e.g., CDK5/p25), while the 2-chlorophenoxy group in the target compound could improve steric interactions with hydrophobic enzyme pockets .

2-(2-Carbamimidamido-4-Oxo-4,5-Dihydro-1,3-Thiazol-5-yl)-N-(3-Methoxyphenyl)Acetamide (ZINC C13637710, )

• Core : 4-Oxo-1,3-thiazole.
• Substituents : A carbamimidamido group and a 3-methoxyphenyl acetamide.
• The 3-methoxy substitution (vs. 4-methoxy in the target compound) may alter spatial orientation in chemokine-G protein interactions .

Triazole-Based Analogues

2-{[4-(4-Chlorophenyl)-5-(4-Methoxyphenyl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}-N-[4-(6-Methyl-1,3-Benzothiazol-2-yl)Phenyl]Acetamide ()

• Core : 1,2,4-Triazole.
• Substituents : 4-Chlorophenyl, 4-methoxyphenyl, and a benzothiazole-linked phenyl group.
• Comparison : Replacing thiadiazole with triazole introduces additional hydrogen-bonding sites. The benzothiazole moiety enhances π-π stacking but may reduce solubility compared to the target compound’s simpler acetamide chain .

2-{[4-Ethyl-5-(Thiophen-2-yl)-4H-1,2,4-Triazol-3-yl]Sulfanyl}-N-(4-Fluorophenyl)Acetamide ()

• Core : 1,2,4-Triazole.
• Substituents : Ethyl, thiophene, and 4-fluorophenyl groups.
• Comparison : The fluorine atom improves metabolic stability compared to the target compound’s methoxy group. The thiophene substituent could enhance bioavailability but may reduce target specificity .

Pyrazole and Other Heterocyclic Analogues

2-Chloro-N-[1-(4-Chlorophenyl)-3-Cyano-1H-Pyrazol-5-yl]Acetamide ()

• Core : Pyrazole.
• Substituents: 4-Chlorophenyl and cyano groups.
• Comparison: The pyrazole core offers a planar structure, while the cyano group increases electron-withdrawing effects. However, the absence of a thiadiazole or triazole ring may limit interactions with kinase active sites .

N-R-2-(5-(5-Methyl-1H-Pyrazole-3-yl)-4-Phenyl-4H-1,2,4-Triazole-3-ylthio)Acetamides ()

• Core : Hybrid pyrazole-triazole.
• Substituents : Methylpyrazole and phenyl groups.
• Comparison : The hybrid structure combines dual heterocycles for multi-target activity. However, increased molecular weight may hinder blood-brain barrier penetration compared to the target compound .

Biological Activity

The compound 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide is a member of the thiadiazole family, which has garnered attention for its diverse biological activities, particularly in the fields of medicinal chemistry and pharmacology. This article explores the biological activity of this compound, focusing on its anticancer properties, mechanisms of action, and potential therapeutic applications.

Chemical Structure and Properties

The chemical structure of the compound can be described as follows:

• IUPAC Name : 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide
• Molecular Formula : C16H15ClN4O2S
• Molecular Weight : 348.83 g/mol

Biological Activity Overview

Research has highlighted several biological activities associated with thiadiazole derivatives, including antimicrobial, anti-inflammatory, and notably anticancer effects. The specific compound in focus has shown promising results in various studies.

Anticancer Activity

Recent studies have reported that thiadiazole derivatives exhibit significant anticancer properties. For instance:

• Mechanism of Action : The compound is believed to induce apoptosis in cancer cells through the inhibition of key signaling pathways such as STAT3 and CDK9. Molecular docking studies suggest that it interferes with DNA binding and kinase activity, leading to reduced cell viability in cancer cell lines.
• Case Study Findings :
  • A study demonstrated that compounds similar to 2-(2-chlorophenoxy)-N-[3-(4-methoxyphenyl)-1,2,4-thiadiazol-5-yl]acetamide exhibited IC50 values against various cancer cell lines (e.g., LoVo and MCF-7) indicating their effectiveness as potential anticancer agents. For example:
    • IC50 for LoVo cells : 2.44 µM
    • IC50 for MCF-7 cells : 23.29 µM .

Data Table: Biological Activity Summary

Activity Type	Cell Line	IC50 (µM)	Mechanism
Anticancer	LoVo	2.44	Apoptosis induction via STAT3/CDK9
Anticancer	MCF-7	23.29	Cell cycle arrest

Research Findings

A comprehensive investigation into the biological activity of thiadiazole derivatives has revealed several important findings:

• Selective Cytotoxicity : The compound exhibited selective cytotoxicity towards cancer cells while showing minimal toxicity to normal cells (e.g., HUVEC) .
• Cell Cycle Effects : Treatment with the compound resulted in an accumulation of cells in the G0/G1 phase and a reduction in S-phase population in cancer cells, indicating its potential to halt cancer progression by disrupting normal cell cycle dynamics .
• Low Toxicity Profile : Toxicity assays conducted on Daphnia showed low lethality percentages (<20%) at high concentrations (200 µM), suggesting a favorable safety profile for further development .